Cas no 87895-37-2 (2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-)

• Product Name: 2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-
• CAS No: 87895-37-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 650986
• PubChem ID: 71411845
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-methyl-2-propenyl)-
• [4-(2-methylprop-2-enyl)-3-oxocyclopenten-1-yl] acetate
• DTXSID40831431
• 4-(2-Methylprop-2-en-1-yl)-3-oxocyclopent-1-en-1-yl acetate
• 87895-37-2

• Inchi： 1S/C11H14O3/c1-7(2)4-9-5-10(6-11(9)13)14-8(3)12/h6,9H,1,4-5H2,2-3H3
• InChI Key： WIAJFJRZKFRINH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C(CC(=C)C)C1)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų